Cas no 65693-66-5 (5-Oxo-N-phenyl-3-sulfanylidene-1,2,4-triazolidine-1-carbothioamide)
65693-66-5 structure
Product Name:5-Oxo-N-phenyl-3-sulfanylidene-1,2,4-triazolidine-1-carbothioamide
CAS No:65693-66-5
MF:C9H8N4OS2
MW:252.316018104553
CID:2794401
PubChem ID:12367677
Update Time:2025-04-21
5-Oxo-N-phenyl-3-sulfanylidene-1,2,4-triazolidine-1-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- DTXSID20494629
- 5-Oxo-N-phenyl-3-sulfanylidene-1,2,4-triazolidine-1-carbothioamide
- 65693-66-5
-
- Inchi: 1S/C9H8N4OS2/c14-8-11-7(15)12-13(8)9(16)10-6-4-2-1-3-5-6/h1-5H,(H,10,16)(H2,11,12,14,15)
- InChI Key: OUPSZJFJDWVSRD-UHFFFAOYSA-N
- SMILES: S=C(NC1C=CC=CC=1)N1C(NC(N1)=S)=O
Computed Properties
- Exact Mass: 252.01395324Da
- Monoisotopic Mass: 252.01395324Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 121Ų
5-Oxo-N-phenyl-3-sulfanylidene-1,2,4-triazolidine-1-carbothioamide Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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